Estra-1,3,5(10),6-tetraen-17-one, 3-hydroxy-1,2-dimethyl-
Estra-1,3,5(10),6-tetraen-17-one, 3-hydroxy-1,2-dimethyl-
Brand Name:
Vulcanchem
CAS No.:
1818-09-3
VCID:
VC0156431
InChI:
InChI=1S/C20H24O2/c1-11-12(2)19-13(10-17(11)21)4-5-14-15(19)8-9-20(3)16(14)6-7-18(20)22/h4-5,10,14-16,21H,6-9H2,1-3H3/t14-,15+,16+,20+/m1/s1
SMILES:
CC1=C(C=C2C=CC3C(C2=C1C)CCC4(C3CCC4=O)C)O
Molecular Formula:
C20H24O2
Molecular Weight:
296.4 g/mol
Estra-1,3,5(10),6-tetraen-17-one, 3-hydroxy-1,2-dimethyl-
CAS No.: 1818-09-3
Main Products
VCID: VC0156431
Molecular Formula: C20H24O2
Molecular Weight: 296.4 g/mol
CAS No. | 1818-09-3 |
---|---|
Product Name | Estra-1,3,5(10),6-tetraen-17-one, 3-hydroxy-1,2-dimethyl- |
Molecular Formula | C20H24O2 |
Molecular Weight | 296.4 g/mol |
IUPAC Name | (8R,9S,13S,14S)-3-hydroxy-1,2,13-trimethyl-9,11,12,14,15,16-hexahydro-8H-cyclopenta[a]phenanthren-17-one |
Standard InChI | InChI=1S/C20H24O2/c1-11-12(2)19-13(10-17(11)21)4-5-14-15(19)8-9-20(3)16(14)6-7-18(20)22/h4-5,10,14-16,21H,6-9H2,1-3H3/t14-,15+,16+,20+/m1/s1 |
Standard InChIKey | WLTAJCTYSYYMOI-OLPIVMHESA-N |
Isomeric SMILES | CC1=C(C=C2C=C[C@@H]3[C@@H](C2=C1C)CC[C@]4([C@H]3CCC4=O)C)O |
SMILES | CC1=C(C=C2C=CC3C(C2=C1C)CCC4(C3CCC4=O)C)O |
Canonical SMILES | CC1=C(C=C2C=CC3C(C2=C1C)CCC4(C3CCC4=O)C)O |
Synonyms | 3-Hydroxy-1,2-dimethylestra-1,3,5(10),6-tetren-17-one |
PubChem Compound | 22295899 |
Last Modified | Nov 11 2021 |
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